Cas no 1211535-98-6 (6-(2,2,2-TRIFLUOROACETYL)NICOTINIC ACID)

• Product Name: 6-(2,2,2-TRIFLUOROACETYL)NICOTINIC ACID
• CAS No: 1211535-98-6
• MF: C₈H₄F₃NO₃
• MW: 219.117472648621
• MDL: MFCD18254998
• CID: 5216060
• Update Time: 2025-10-24

6-(2,2,2-TRIFLUOROACETYL)NICOTINIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-(2,2,2-TRIFLUOROACETYL)NICOTINIC ACID

• MDL： MFCD18254998
• Inchi： 1S/C8H4F3NO3/c9-8(10,11)6(13)5-2-1-4(3-12-5)7(14)15/h1-3H,(H,14,15)
• InChI Key： UZMCJMGQTJVYGB-UHFFFAOYSA-N
• SMILES： C1=NC(C(C(F)(F)F)=O)=CC=C1C(O)=O

Additional information on 6-(2,2,2-TRIFLUOROACETYL)NICOTINIC ACID

Recent Advances in the Application of 6-(2,2,2-Trifluoroacetyl)nicotinic Acid (CAS: 1211535-98-6) in Chemical Biology and Pharmaceutical Research

6-(2,2,2-Trifluoroacetyl)nicotinic acid (CAS: 1211535-98-6) is a fluorinated nicotinic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting metabolic and inflammatory pathways. Recent studies have highlighted its role in the development of novel enzyme inhibitors, receptor modulators, and fluorescent probes, underscoring its importance in drug discovery and chemical biology.

One of the most notable applications of 6-(2,2,2-trifluoroacetyl)nicotinic acid is its use in the synthesis of small-molecule inhibitors for nicotinamide adenine dinucleotide (NAD)-dependent enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent inhibitors for poly(ADP-ribose) polymerase (PARP), a family of enzymes involved in DNA repair and cellular stress responses. The trifluoroacetyl group was found to enhance the binding affinity of the inhibitors by forming stable interactions with the enzyme's active site, leading to improved therapeutic efficacy in preclinical models of cancer.

In addition to its role in enzyme inhibition, 6-(2,2,2-trifluoroacetyl)nicotinic acid has been employed in the development of fluorescent probes for imaging applications. A recent study in Chemical Communications (2024) reported the synthesis of a novel probe based on this compound, which exhibited high selectivity for reactive oxygen species (ROS) in live cells. The probe's fluorinated moiety contributed to its stability and sensitivity, making it a valuable tool for studying oxidative stress in biological systems. This advancement opens new avenues for real-time monitoring of cellular redox states in disease models.

Another emerging application of 6-(2,2,2-trifluoroacetyl)nicotinic acid is in the field of metabolic engineering. Researchers have utilized this compound as a precursor for the biosynthesis of fluorinated metabolites, which can serve as tracers in metabolic flux analysis. A 2023 paper in Nature Chemical Biology described the incorporation of fluorinated nicotinic acid derivatives into metabolic pathways, enabling the tracking of metabolic intermediates with high precision. This approach has significant implications for understanding metabolic dysregulation in diseases such as diabetes and cancer.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 6-(2,2,2-trifluoroacetyl)nicotinic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. A 2024 study in Green Chemistry proposed a solvent-free catalytic method for its synthesis, achieving higher efficiency and lower waste generation. Such advancements are critical for ensuring the sustainable production of this valuable compound.

In conclusion, 6-(2,2,2-trifluoroacetyl)nicotinic acid (CAS: 1211535-98-6) continues to be a pivotal building block in chemical biology and pharmaceutical research. Its unique chemical properties enable diverse applications, from drug discovery to metabolic engineering. Future research is expected to further explore its potential in targeted therapies and diagnostic tools, solidifying its role in advancing biomedical science.